Cas no 144539-79-7 (N/A)

• Product Name: N/A
• CAS No: 144539-79-7
• MF: C₂₀H₂₄O₆
• MW: 360.400966644287
• CID: 2076582
• PubChem ID: 11111171
• Update Time: 2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

• Triptolide
• EPITRIPTOIIDE
• 14-epi-triptolide
• (3bS,4aS,5aS,6S,6aR,7aS,7bS,8aS,8bS)-3b,4,4a,6,6a,7a,7b,8b,9,10-Decahydro-6-hydroxy-8b-methyl-6a-(1-methylethyl)trisoxireno[4b,5:6,7:8a,9]phenanthro[1,2-c]furan-1(3H)-one
• 144539-79-7
• Trisoxireno[4b,5:6,7:8a,9]phenanthro[1,2-c]furan-1(3H)-one, 3b,4,4a,6,6a,7a,7b,8b,9,10-decahydro-6-hydroxy-8b-methyl-6a-(1-methylethyl)-, (3bS,4aS,5aS,6S,6aR,7aS,7bS,8aS,8bS)-
• CHEMBL444360
• DTXSID401099143
• N/A

• Inchi： 1S/C20H24O6/c1-8(2)18-13(25-18)14-20(26-14)17(3)5-4-9-10(7-23-15(9)21)11(17)6-12-19(20,24-12)16(18)22/h8,11-14,16,22H,4-7H2,1-3H3/t11-,12-,13-,14-,16-,17-,18-,19+,20+/m0/s1
• InChI Key： DFBIRQPKNDILPW-FKXGARDLSA-N
• SMILES： O1[C@H]2[C@H]3[C@@](C(C)C)([C@@H]([C@]45[C@H](C[C@H]6C7COC(C=7CC[C@]6(C)[C@@]142)=O)O5)O)O3

Computed Properties

• Exact Mass: 360.15700
• Monoisotopic Mass: 360.15728848Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• PSA: 84.12000
• LogP: 1.10310